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Compound of Interest

Compound Name: Boc-5-hydroxy-D-tryptophan
Cat. No.: B12284219
Get Quote

Technical Whitepaper: Boc-5-hydroxy-D-
tryptophan

Physicochemical Profiling, Synthetic Utility, and Handling Protocols

Part 1: Executive Summary

Boc-5-hydroxy-D-tryptophan (CAS: 102838-87-9) is a specialized non-proteinogenic amino
acid derivative used primarily in the synthesis of protease-resistant peptidomimetics and
neuroactive analogs.[1][2] By combining the metabolic stability of the D-stereocisomer with the
serotonin-precursor functionality of the 5-hydroxyindole moiety, this compound serves as a
critical building block for therapeutic candidates targeting the central nervous system (CNS)
and metabolic pathways.

This guide provides a definitive technical analysis of its physicochemical properties, handling
requirements, and application in solid-phase peptide synthesis (SPPS).[3]

Part 2: Chemical Identity & Structural Analysis[1]
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Nomenclature and Identification[1]

o |[UPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-hydroxy-1H-indol-3-
yl)propanoic acid

Common Name: Boc-5-hydroxy-D-tryptophan; N-alpha-Boc-5-hydroxy-D-Trp

CAS Number: 102838-87-9[1][2][4][5][6]

Molecular Formula: C16H20N20s5[3][6]

Molecular Weight: 320.34 g/mol [3][6]

Structural Visualization

The following diagram illustrates the core structure, highlighting the acid-labile Boc protecting
group and the oxidation-sensitive 5-hydroxyindole side chain.
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Figure 1: Functional decomposition of Boc-5-hydroxy-D-tryptophan showing reactive and
protective sites.

Part 3: Physicochemical Properties Matrix[1]

The following data aggregates experimental values and authoritative predictions for CAS
102838-87-9.
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Property

Value | Characteristic

Technical Note

Physical State

Off-white to pale grey powder

Color change indicates

oxidation.

Poorly soluble in water;

Solubility Soluble in DMF, DMSO, MeOH  hydrophobic Boc group

dominates.[3]
] ] Inferred from Boc-D-Trp

Melting Point ~135-140 °C (Decomposes) o
analogs; avoid high heat.

pKa (COOH) ~3.5 Typical for alpha-amino acids.
Phenolic hydroxyl,

pKa (Indole-OH) ~10.5

deprotonates in strong base.

Confers resistance to

Chirality D-Isomer (R-configuration) ) )
enzymatic degradation.
The 5-OH group makes the

Stability Air/Light Sensitive indole ring electron-rich and

prone to oxidation.

Part 4: Synthetic Utility & Protocols
Strategic Application in Peptide Synthesis

The incorporation of Boc-5-hydroxy-D-tryptophan requires deviation from standard protocols

due to the nucleophilicity of the unprotected 5-hydroxyl group and the oxidative sensitivity of

the indole ring.

Key Challenges:

» Oxidation: The electron-rich indole is susceptible to radical oxidation during handling and

cleavage.[3]

o O-Acylation: The free 5-hydroxyl group can act as a nucleophile during activation, leading to
ester formation (side reaction).[3]
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Optimized Coupling Protocol (Solution Phase)

e Reagents: Use EDC/HOBt or HATU/DIEA.[3]
e Solvent: Anhydrous DMF (Degassed).
e Stoichiometry: 1.1 eq Amino Acid : 1.1 eq Coupling Reagent.

e Reaction Time: 1-2 hours at Room Temperature (Do not heat).

Deprotection & Cleavage Workflow

The following flowchart outlines the safe handling and deprotection sequence to minimize

degradation.
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Figure 2: Step-by-step coupling and deprotection workflow emphasizing oxidation prevention.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12284219/docs?utm_src=pdf-body-img#boc-5-hydroxy-d-tryptophan-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12284219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical "Expertise" Note on Scavengers

When removing the Boc group with Trifluoroacetic Acid (TFA), the generated tert-butyl cations
are highly electrophilic.[3] Without adequate scavengers, these cations will alkylate the
electron-rich 5-hydroxyindole ring, resulting in irreversible impurities.[3]

o Recommendation: Always use a cleavage cocktail containing Triisopropylsilane (TIS) or
Ethanedithiol (EDT) (e.g., TFA:DCM:TIS 50:45:5).[3]

Part 5: Handling, Storage & Safety (E-E-A-T)[1]
Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated). Long-term storage at -20°C is preferred.

o Atmosphere:lnert gas (Argon or Nitrogen) is mandatory.[3] The compound oxidizes to form
dark-colored quinone-imine derivatives upon exposure to air.

 Light: Protect from light (Amber vials).[3]

Safety Profile

e Hazards: Irritant (Skin/Eye/Respiratory).[3]

o PPE: Wear nitrile gloves and safety glasses.[3] Handle inside a fume hood to avoid
inhalation of fine dust.[3]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1234880-33-1|(R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(5-hydroxy-1H-indol-3-
yl)propanoate|BLD Pharm [bldpharm.com]

o 2.5241-64-5|Boc-D-Trp-OH|BLD Pharm [bldpharm.com]

e 3. L-Tryptophan | C11H12N202 | CID 6305 - PubChem [pubchem.ncbi.nim.nih.gov]
» 4. Boc-5-hydroxy-D-tryptophan (1 x 250 mg) | Reagentia [reagentia.eu]

o 5.102838-87-9|Boc-5-hydroxy-D-tryptophan|BLD Pharm [bldpharm.com]

e 6.102838-87-9 | CAS DataBase [m.chemicalbook.com]

o 7. (+-)-5-Hydroxytryptophan | C11H12N203 | CID 144 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Boc-5-hydroxy-D-tryptophan physicochemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12284219/docs#boc-5-hydroxy-d-tryptophan-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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